4-methoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide

• IUPAC Name: 4-methoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide
• InChI: InChI=1S/C16H13N3O5S/c1-23-10-4-5-11-14(8-10)25-16(17-11)18-15(20)9-3-6-13(24-2)12(7-9)19(21)22/h3-8H,1-2H3,(H,17,18,20)
• InChI Key: QZOCGWMMMVDSPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C16H13N3O5S
• Molecular Weight: 359.4 g/mol

Description

4-methoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide is a chemical compound that has been widely used in scientific research. This compound is also known as MNB or MNB-3NO2. It has been synthesized using various methods and has shown promising results in various scientific applications.

Mechanism of Action

The mechanism of action of MNB involves the inhibition of tubulin polymerization. Tubulin is a protein that is essential for cell division. MNB binds to tubulin and prevents its polymerization, thereby inhibiting cell division. This results in the inhibition of cancer cell growth.
Biochemical and Physiological Effects
MNB has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It has also been shown to inhibit the migration and invasion of cancer cells. In addition, MNB has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MNB in lab experiments is its specificity towards tubulin. MNB specifically binds to tubulin and inhibits its polymerization, thereby inhibiting cell division. This makes it a useful tool for studying the mechanism of cell division. However, one of the limitations of using MNB is its solubility. MNB is not very soluble in water, which makes it difficult to use in aqueous solutions.

Future Directions

There are several future directions that can be explored using MNB. One of the future directions is to explore the use of MNB in combination with other anti-cancer drugs. MNB has been shown to have synergistic effects with other anti-cancer drugs such as paclitaxel. Another future direction is to explore the use of MNB in other diseases such as Alzheimer's disease. MNB has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Scientific Research Applications

MNB has been widely used in scientific research for various applications. One of the major applications of MNB is in the field of cancer research. MNB has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells.